Cas no 779977-50-3 ([1]Benzothieno[3,2-d]pyrimidin-4(1H)-one,1-methyl-)

• Product Name: [1]Benzothieno[3,2-d]pyrimidin-4(1H)-one,1-methyl-
• CAS No: 779977-50-3
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• CID: 553526
• Update Time: 2022-07-26

[1]Benzothieno[3,2-d]pyrimidin-4(1H)-one,1-methyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[3,2-d]pyrimidin-4(1H)-one,1-methyl-
• [1]Benzothieno[3,2-d]pyrimidin-4(1H)-one,1-methyl-(9CI)
• [1]Benzothieno[3,2-d]pyrimidin-4(1H)-one, 1-methyl-

• Inchi： 1S/C11H8N2OS/c1-13-6-12-11(14)10-9(13)7-4-2-3-5-8(7)15-10/h2-6H,1H3
• InChI Key： WADKPOFMVMBXAW-UHFFFAOYSA-N
• SMILES： C1=NC(=O)C2SC3=CC=CC=C3C=2N1C

Computed Properties

• Exact Mass: 216.036
• Monoisotopic Mass: 216.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2